Cas no 2138026-45-4 (1-bromo-6-propyl-6-azaspiro2.5octane)

• Product Name: 1-bromo-6-propyl-6-azaspiro2.5octane
• CAS No: 2138026-45-4
• MF: C₁₀H₁₈BrN
• MW: 232.160622119904
• CID: 6323566
• PubChem ID: 165960644
• Update Time: 2025-10-30

1-bromo-6-propyl-6-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-propyl-6-azaspiro2.5octane
• 2138026-45-4
• EN300-1085306
• 1-bromo-6-propyl-6-azaspiro[2.5]octane

• Inchi： 1S/C10H18BrN/c1-2-5-12-6-3-10(4-7-12)8-9(10)11/h9H,2-8H2,1H3
• InChI Key： BVUBXUCHDCBQHA-UHFFFAOYSA-N
• SMILES： BrC1CC21CCN(CCC)CC2

Computed Properties

• Exact Mass: 231.06226g/mol
• Monoisotopic Mass: 231.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-bromo-6-propyl-6-azaspiro2.5octane

Comprehensive Overview of 1-bromo-6-propyl-6-azaspiro[2.5]octane (CAS No. 2138026-45-4)

1-bromo-6-propyl-6-azaspiro[2.5]octane (CAS No. 2138026-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of azaspirocyclic derivatives, which are increasingly explored for their potential in drug discovery and material science. The presence of a bromine substituent and a propyl group on the nitrogen atom enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural complexity of 1-bromo-6-propyl-6-azaspiro[2.5]octane offers intriguing possibilities for modulating biological activity. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. The spiro[2.5]octane scaffold is known to confer conformational rigidity, which can improve binding affinity and selectivity in drug-target interactions. This has led to a surge in searches for "spirocyclic compounds in drug design" and "CAS 2138026-45-4 applications" among medicinal chemists.

In recent years, the demand for high-purity 1-bromo-6-propyl-6-azaspiro[2.5]octane has risen, driven by its utility in cross-coupling reactions and catalyzed transformations. The bromine atom serves as an excellent leaving group, enabling efficient participation in palladium-catalyzed couplings, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched as "advanced synthetic methodologies" in academic and industrial circles.

Another area of growing interest is the compound's potential in agrochemical innovation. The azaspirocyclic framework has shown promise in the development of novel pesticides and herbicides, with researchers investigating its mode of action against pests. Queries like "spirocyclic compounds in agriculture" reflect this trend. Additionally, the propyl side chain may influence lipophilicity, a critical factor in optimizing the bioavailability of agrochemicals.

From a synthetic perspective, the preparation of 1-bromo-6-propyl-6-azaspiro[2.5]octane often involves multi-step organic synthesis, starting from readily available precursors. Key steps may include ring-closing strategies and selective bromination, which are topics of interest for chemists searching for "efficient spirocycle synthesis." The compound's stability under various conditions also makes it a candidate for scale-up processes, a concern frequently addressed in industrial chemistry forums.

Environmental and regulatory considerations are also shaping the discourse around CAS 2138026-45-4. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize and utilize this compound. Searches for "eco-friendly spirocyclic synthesis" highlight this shift. Furthermore, its non-toxic profile (under standard handling conditions) aligns with the growing demand for safer chemical alternatives in research and manufacturing.

In conclusion, 1-bromo-6-propyl-6-azaspiro[2.5]octane (CAS No. 2138026-45-4) represents a compelling case study in the intersection of structural innovation and practical application. Its relevance spans pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge chemical research.